Cas no 380430-58-0 (4-(E-3-Methoxy-3-oxo-1-propen-1-yl)phenylboronic Acid)

• Product Name: 4-(E-3-Methoxy-3-oxo-1-propen-1-yl)phenylboronic Acid
• CAS No: 380430-58-0
• MF: C₁₀H₁₁BO₄
• MW: 206.002943277359
• MDL: MFCD02179476
• CID: 304812
• PubChem ID: 5708389
• Update Time: 2025-04-19

4-(E-3-Methoxy-3-oxo-1-propen-1-yl)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• [4-(E-3-METHOXY-3-OXO-1-PROPEN-1-YL)PHENYL]BORONIC ACID
• 4-(trans-3-Methoxy-3-oxo-1-propen-1-yl)benzeneboronic acid
• (4-(3-Methoxy-3-oxoprop-1-en-1-yl)phenyl)boronic acid
• 2-Propenoicacid, 3-(4-boronophenyl)-, 1-methyl ester, (2E)-
• 4-(E-3-Methoxy-3-oxo-1-propen-1-yl)phenylboronic acid
• 179942-50-8
• SCHEMBL257714
• CS-0176093
• 380430-58-0
• BS-25068
• (E)-(4-(3-Methoxy-3-oxoprop-1-en-1-yl)phenyl)boronic acid
• MFCD02179476
• {4-[(1E)-3-methoxy-3-oxoprop-1-en-1-yl]phenyl}boronic acid
• (E)-4-(3-methoxy-3-oxoprop-1-enyl)phenylboronic acid
• [4-(E-3-Methoxy-3-oxo-1-propen-1-yl)phenyl]boronicacid
• F79906
• [4-[(E)-3-methoxy-3-oxoprop-1-enyl]phenyl]boronic acid
• METHYL 4-BORONOCINNAMATE
• AKOS015850892
• BIKAXBPCHWDATP-QPJJXVBHSA-N
• DB-353766
• 4-(E-3-Methoxy-3-oxo-1-propen-1-yl)phenylboronic Acid

• MDL： MFCD02179476
• Inchi： 1S/C10H11BO4/c1-15-10(12)7-4-8-2-5-9(6-3-8)11(13)14/h2-7,13-14H,1H3/b7-4+
• InChI Key： BIKAXBPCHWDATP-QPJJXVBHSA-N
• SMILES： OB(C1C=CC(/C=C/C(=O)OC)=CC=1)O

Computed Properties

• Exact Mass: 206.07500
• Monoisotopic Mass: 206.0750390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.2±0.1 g/cm3
• Melting Point: 234-240°C
• Boiling Point: 393.7±44.0 °C at 760 mmHg
• Flash Point: 191.9±28.4 °C
• Refractive Index: 1.545
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 66.76000
• LogP: -0.44740
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-(E-3-Methoxy-3-oxo-1-propen-1-yl)phenylboronic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters